Cas no 1354952-03-6 (3-(1-Methyl-1H-1,3-benzodiazol-2-yl)aniline hydrochloride)

• Product Name: 3-(1-Methyl-1H-1,3-benzodiazol-2-yl)aniline hydrochloride
• CAS No: 1354952-03-6
• MF: C₁₄H₁₄ClN₃
• MW: 259.734061717987
• MDL: MFCD20731226
• CID: 5050645
• PubChem ID: 56828124
• Update Time: 2025-05-20

3-(1-Methyl-1H-1,3-benzodiazol-2-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-1,3-benzodiazol-2-yl)aniline hydrochloride
• NE46211
• 3-(1-methylbenzimidazol-2-yl)aniline;hydrochloride
• 3-(1-Methyl-1H-1,3-benzodiazol-2-yl)aniline hydrochloride

• MDL： MFCD20731226
• Inchi： 1S/C14H13N3.ClH/c1-17-13-8-3-2-7-12(13)16-14(17)10-5-4-6-11(15)9-10;/h2-9H,15H2,1H3;1H
• InChI Key： HFERXAFXEGBZQF-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C(C2C=CC=C(C=2)N)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 268
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 3-(1-Methyl-1H-1,3-benzodiazol-2-yl)aniline hydrochloride

Comprehensive Overview of 3-(1-Methyl-1H-1,3-benzodiazol-2-yl)aniline hydrochloride (CAS No. 1354952-03-6)

3-(1-Methyl-1H-1,3-benzodiazol-2-yl)aniline hydrochloride is a specialized organic compound with a molecular structure that combines a benzimidazole core with an aniline derivative. This compound, identified by its CAS number 1354952-03-6, has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the methyl-benzodiazole moiety enhances its stability and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzimidazole derivatives has surged, driven by their role in designing novel therapeutics. Researchers frequently search for terms like "benzimidazole aniline derivatives" or "CAS 1354952-03-6 applications" to explore its utility in targeting specific biological pathways. The hydrochloride salt form of this compound improves its solubility, a critical factor for in-vitro and in-vivo studies. This aligns with the growing trend of optimizing drug candidates for better pharmacokinetic properties.

The compound’s unique structure also positions it as a candidate for studying enzyme inhibition and receptor modulation. For instance, its aniline group can participate in hydrogen bonding, while the benzodiazole ring contributes to π-π stacking interactions. These features are often highlighted in queries such as "3-(1-Methyl-1H-1,3-benzodiazol-2-yl)aniline mechanism of action" or "benzodiazole-based drug design," reflecting its relevance in medicinal chemistry.

From a synthetic perspective, CAS 1354952-03-6 is typically prepared through multi-step organic reactions, including condensation and cyclization processes. Laboratories focusing on heterocyclic compound synthesis frequently document protocols involving this intermediate. Its purity and characterization are verified using advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with industry standards.

Beyond pharmaceuticals, this compound’s derivatives are explored in materials science, particularly for developing fluorescent probes and organic electronic materials. Searches for "benzodiazole aniline optical properties" or "CAS 1354952-03-6 in material science" underscore its interdisciplinary appeal. Such applications are pivotal in advancing technologies like OLEDs and biosensors.

In summary, 3-(1-Methyl-1H-1,3-benzodiazol-2-yl)aniline hydrochloride (CAS No. 1354952-03-6) represents a versatile building block in both life sciences and material engineering. Its structural attributes and functional adaptability continue to inspire innovation across multiple research domains, addressing contemporary challenges in health and technology.